Cas no 494772-78-0 (3-Thiophenecarboxamide,2-[(aminocarbonyl)amino]-5-[2-[(4-methyl-1-piperazinyl)methyl]phenyl]-)

• Product name: 3-Thiophenecarboxamide,2-[(aminocarbonyl)amino]-5-[2-[(4-methyl-1-piperazinyl)methyl]phenyl]-
• CAS No: 494772-78-0
• MF: C₁₈H₂₃N₅O₂S
• MW: 373.47252202034
• CID: 1521670

3-Thiophenecarboxamide,2-[(aminocarbonyl)amino]-5-[2-[(4-methyl-1-piperazinyl)methyl]phenyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide,2-[(aminocarbonyl)amino]-5-[2-[(4-methyl-1-piperazinyl)methyl]phenyl]-
• 3-Thiophenecarboxamide, 2-[(aminocarbonyl)amino]-5-[2-[(4-methyl-1-piperazinyl)methyl]phenyl]-

• Inchi： 1S/C18H23N5O2S/c1-22-6-8-23(9-7-22)11-12-4-2-3-5-13(12)15-10-14(16(19)24)17(26-15)21-18(20)25/h2-5,10H,6-9,11H2,1H3,(H2,19,24)(H3,20,21,25)
• InChI Key： QPJOHBXEAPLRHA-UHFFFAOYSA-N
• SMILES： C1(NC(N)=O)SC(C2=CC=CC=C2CN2CCN(C)CC2)=CC=1C(N)=O

Computed Properties

• Exact Mass: 373.15749

Experimental Properties

• Density: 1.331±0.06 g/cm3(Predicted)
• Boiling Point: 548.3±50.0 °C(Predicted)
• PSA: 104.69
• pka: 14.00±0.70(Predicted)